Clitidine 5'-phosphate
Overview
Description
Clitidine 5'-phosphate is a pyrimidine 2'-deoxyribonucleoside 5'-monophosphate.
Scientific Research Applications
Isolation and Structural Elucidation
- Clitidine 5'-mononucleotide, a variant of Clitidine 5'-phosphate, was isolated from the toadstool Clitocybe acromelalga. Its structure was determined using spectral data and chemical conversions, aiding in the understanding of its biogenesis (Yamano & Shirahama, 1994).
Neuroprotective Research
- Although not directly about Clitidine 5'-phosphate, related research into sphingosine 1-phosphate receptor agonists, like FTY720, shows neuroprotective effects in rats following ischemic stroke. This may suggest a potential avenue for exploring similar compounds like Clitidine 5'-phosphate in neuroprotection (Hasegawa et al., 2010).
Metabolic Research
- Studies on the conversion of uracil and orotate to uridine 5'-phosphate in lactobacilli provide insights into the metabolic pathways involving similar compounds like Clitidine 5'-phosphate. Such research is crucial for understanding nucleotide metabolism in various organisms (Crawford et al., 1957).
Biomedical Research
- In biomedical research, the study of phosphate esters and anhydrides, including those similar to Clitidine 5'-phosphate, is significant. These compounds play vital roles in genetic materials and intermediary metabolites, making them crucial for understanding various biological processes or drug mechanisms (Sheng et al., 2021).
Toxicological Research
- The study of clitidine, a toxic pyridine nucleoside related to Clitidine 5'-phosphate, from Clitocybe acromelalga, provides insights into the toxicological aspects of similar compounds. Understanding the structure and synthesis of these compounds is important for assessing potential risks and toxicities (Konno et al., 1982).
properties
Product Name |
Clitidine 5'-phosphate |
|---|---|
Molecular Formula |
C11H15N2O9P |
Molecular Weight |
350.22 g/mol |
IUPAC Name |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]-4-iminopyridine-3-carboxylic acid |
InChI |
InChI=1S/C11H15N2O9P/c12-6-1-2-13(3-5(6)11(16)17)10-9(15)8(14)7(22-10)4-21-23(18,19)20/h1-3,7-10,12,14-15H,4H2,(H,16,17)(H2,18,19,20)/t7-,8-,9-,10-/m1/s1 |
InChI Key |
LLSDPYFONVWVGW-ZYUZMQFOSA-N |
Isomeric SMILES |
C1=CN(C=C(C1=N)C(=O)O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O |
SMILES |
C1=CN(C=C(C1=N)C(=O)O)C2C(C(C(O2)COP(=O)(O)O)O)O |
Canonical SMILES |
C1=CN(C=C(C1=N)C(=O)O)C2C(C(C(O2)COP(=O)(O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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